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CAS No.: 535-17-1

Cat. No.: B1222636

Get Quote

Abstract
This comprehensive guide details a robust and reproducible protocol for the laboratory-scale

synthesis of 2-acetoxypropanoic acid. This valuable carboxylic acid serves as a key

intermediate in various chemical syntheses. The primary synthetic route discussed is the

acetylation of lactic acid using acetic anhydride. This document provides a thorough, step-by-

step methodology, an in-depth discussion of the reaction mechanism, and protocols for the

purification and characterization of the final product. Safety considerations for all reagents are

also addressed in detail to ensure safe laboratory practices. This guide is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction
2-Acetoxypropanoic acid, also known as O-acetyllactic acid, is an organic compound of

significant interest in synthetic chemistry.[1][2] Its structure, featuring both a carboxylic acid and

an ester functional group, makes it a versatile building block for more complex molecules. It is

particularly noted for its use as a precursor in the synthesis of agrochemicals and as an

intermediate in the production of acrylic acid from biorenewable sources.[3][4][5][6] The
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presence of a chiral center at the C2 position also makes its enantiomeric forms valuable in

stereoselective synthesis.[1]

This application note provides a detailed experimental protocol for the synthesis of 2-
acetoxypropanoic acid via the direct acetylation of lactic acid with acetic anhydride. This

method is widely employed due to its efficiency and the relative availability of the starting

materials.

Reaction Scheme and Mechanism
The synthesis proceeds via a nucleophilic acyl substitution reaction. The hydroxyl group of

lactic acid acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic

anhydride. The subsequent collapse of the tetrahedral intermediate and departure of an

acetate leaving group yields the desired 2-acetoxypropanoic acid and acetic acid as a

byproduct.

Reaction:

Lactic Acid + Acetic Anhydride → 2-Acetoxypropanoic Acid + Acetic Acid

Mechanism:

The reaction is an esterification of the secondary alcohol in lactic acid. The lone pair of

electrons on the hydroxyl oxygen of lactic acid initiates a nucleophilic attack on a carbonyl

carbon of acetic anhydride. This forms a tetrahedral intermediate. The intermediate then

rearranges, leading to the elimination of an acetate ion, which is a good leaving group. A final

deprotonation step yields the stable 2-acetoxypropanoic acid.

Experimental Protocol
This section provides a detailed, step-by-step procedure for the synthesis of 2-
acetoxypropanoic acid.

Materials and Reagents
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Reagent/Materi
al

Grade Supplier Quantity Notes

(±)-Lactic Acid 85-90% aq. soln. Sigma-Aldrich 90.08 g (1.0 mol)

Acetic Anhydride ≥98% Sigma-Aldrich 122.5 g (1.2 mol)
Corrosive,

handle with care.

Pyridine
Anhydrous,

≥99.8%
Sigma-Aldrich 2-3 mL

Catalyst, handle

in fume hood.

Diethyl Ether Anhydrous Fisher Scientific As needed For extraction.

Saturated

Sodium

Bicarbonate

Lab Prepared As needed
For

neutralization.

Anhydrous

Magnesium

Sulfate

VWR As needed For drying.

Round-bottom

flask (500 mL)
1

Reflux

condenser
1

Heating mantle 1

Magnetic stirrer

and stir bar
1

Separatory

funnel (1 L)
1

Rotary

evaporator
1

Synthesis Procedure
Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, add 90.08

g (1.0 mol) of lactic acid.
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Addition of Reagents: Place the flask in an ice bath to control the initial exothermic reaction.

Slowly add 122.5 g (1.2 mol) of acetic anhydride to the stirring lactic acid. After the addition

is complete, add 2-3 mL of anhydrous pyridine to the mixture.

Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to 80-90°C

using a heating mantle. Maintain this temperature and continue stirring for 2-3 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Extraction: After the reaction is complete, allow the mixture to cool to room

temperature. Transfer the mixture to a 1 L separatory funnel. Add 200 mL of cold water and

150 mL of diethyl ether. Shake the funnel vigorously, venting frequently. Allow the layers to

separate.

Washing: Drain the aqueous layer. Wash the organic layer with 100 mL of saturated sodium

bicarbonate solution to neutralize any remaining acids. Check the pH of the aqueous wash to

ensure it is neutral or slightly basic. Wash the organic layer again with 100 mL of brine.

Drying and Solvent Removal: Transfer the organic layer to a clean flask and dry over

anhydrous magnesium sulfate. Filter to remove the drying agent. The solvent is then

removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation.

Purification by Vacuum Distillation
The resulting crude oil is purified by fractional distillation under reduced pressure.

Parameter Value

Boiling Point 115-117 °C at 2 mmHg[7]

Expected Yield 75-85%

Characterization of 2-Acetoxypropanoic Acid
The identity and purity of the synthesized 2-acetoxypropanoic acid can be confirmed using

spectroscopic methods.
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Physicochemical Properties
Property Value Reference

Molecular Formula C₅H₈O₄ [1][8]

Molecular Weight 132.11 g/mol [1][8]

Appearance
Colorless to almost colorless

clear liquid
[1][8]

Density 1.176 g/mL at 20 °C

Refractive Index n20/D 1.423

Spectroscopic Data
¹H NMR (Proton Nuclear Magnetic Resonance)

Expected chemical shifts (CDCl₃, 400 MHz):

δ 1.50 (d, 3H): Methyl protons (-CH₃) on the propanoic acid backbone, doublet due to

coupling with the adjacent methine proton.

δ 2.15 (s, 3H): Methyl protons (-CH₃) of the acetyl group.

δ 5.05 (q, 1H): Methine proton (-CH) on the propanoic acid backbone, quartet due to

coupling with the adjacent methyl protons.

δ 10.0-12.0 (br s, 1H): Carboxylic acid proton (-COOH), broad singlet.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Expected chemical shifts (CDCl₃, 100 MHz):

δ 16.5: Methyl carbon (-CH₃) of the propanoic acid backbone.

δ 20.5: Methyl carbon (-CH₃) of the acetyl group.

δ 68.0: Methine carbon (-CH) of the propanoic acid backbone.
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δ 170.0: Carbonyl carbon (C=O) of the acetyl group.

δ 175.0: Carbonyl carbon (C=O) of the carboxylic acid.

FTIR (Fourier-Transform Infrared Spectroscopy)

Expected characteristic absorption bands (neat, cm⁻¹):

2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

1750 cm⁻¹ (strong): C=O stretch of the ester carbonyl.

1715 cm⁻¹ (strong): C=O stretch of the carboxylic acid carbonyl.

1240 cm⁻¹ (strong): C-O stretch of the ester.

Safety and Handling
Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves, should be worn at all times. All procedures should be performed in a well-

ventilated fume hood.

Acetic Anhydride: Corrosive and a lachrymator. Causes severe skin burns and eye damage.

Reacts violently with water. Handle with extreme care.[9]

Pyridine: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.

Lactic Acid: Causes skin irritation and serious eye damage.

2-Acetoxypropanoic Acid: May cause skin, eye, and respiratory irritation.[2]

In case of exposure, immediately flush the affected area with copious amounts of water and

seek medical attention.

Experimental Workflow Diagram
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Caption: Experimental workflow for the synthesis of 2-Acetoxypropanoic acid.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body-img#synthesis-of-2-acetoxypropanoic-acid-an-application-note-and-experimental-protocol
https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#synthesis-of-2-acetoxypropanoic-acid-an-application-note-and-experimental-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Smolecule. (2023, August 15). 2-Acetoxypropanoic acid.
PubChem. (n.d.). (2S)-2-(Acetyloxy)propanoic acid.
Sigma-Aldrich. (n.d.). (±)-2-Acetoxypropionic acid.
Chemsrc. (2025, August 25). Propanoic acid,2-(acetyloxy)-2-methyl-.
Capot Chemical. (2025, November 19). MSDS of 2-(Acetyloxy)-2-methylpropanoic acid.
CymitQuimica. (n.d.). (S)-2-Acetoxy-propionic acid.
Beerthuis, R., Granollers, M., Brown, D. R., Salavagione, H. J., Rothenberg, G., & Shiju, N.
R. (2015). Catalytic acetoxylation of lactic acid to 2-acetoxypropionic acid, en route to acrylic
acid. RSC Advances, 5(5), 4103–4108.
University of Amsterdam. (2015, May 1). Catalytic acetoxylation of lactic acid to 2-
acetoxypropionic acid, en route to acrylic acid.
PubChem. (n.d.). 2-Acetoxypropionic Acid.
Supporting Information. (n.d.).
University of Wisconsin. (n.d.). NMR Chemical Shifts.
Beerthuis, R., Granollers, M., Brown, D. R., Salavagione, H. J., Rothenberg, G., & Shiju, N.
R. (2014). Catalytic acetoxylation of lactic acid to 2-acetoxypropionic acid, en route to acrylic
acid.
SpectraBase. (n.d.). 2-Acetoxy-propionic acid [13C NMR].
Beerthuis, R., et al. (2014). Catalytic acetoxylation of lactic acid to 2-acetoxypropionic acid,
en route to acrylic acid.
ChemicalBook. (2025, July 14). (S)-(-)-2-ACETOXYPROPIONIC ACID.
The Royal Society of Chemistry. (2022, February 20). Infrared Spectroscopy of 2-Oxo-
Octanoic Acid in Multiple Phases.
PubChem. (n.d.). 2-(Acetyloxy)-2-methylpropanoic acid.
NIST. (n.d.). Propanoic acid, 2-oxo-.
Brown, D. (n.d.). Infrared spectrum of propanoic acid.
Quora. (2023, November 11). How will you synthesize propanoic acid from acetic acid?.
University of Wisconsin. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts.
MDPI. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1222636/docs?utm_src=pdf-body#synthesis-of-2-acetoxypropanoic-acid-an-application-note-and-experimental-protocol
https://www.benchchem.com/product/b1222636?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Buy 2-Acetoxypropanoic acid | 535-17-1 [smolecule.com]

2. 2-Acetoxypropionic Acid | C5H8O4 | CID 79041 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Catalytic acetoxylation of lactic acid to 2-acetoxypropionic acid, en route to acrylic acid -
RSC Advances (RSC Publishing) [pubs.rsc.org]

4. [PDF] Catalytic acetoxylation of lactic acid to 2-acetoxypropionic acid, en route to acrylic
acid | Semantic Scholar [semanticscholar.org]

5. scispace.com [scispace.com]

6. researchgate.net [researchgate.net]

7. (S)-(-)-2-ACETOXYPROPIONIC ACID | 6034-46-4 [chemicalbook.com]

8. (S)-2-Acetoxy-propionic acid | CymitQuimica [cymitquimica.com]

9. (2S)-2-(Acetyloxy)propanoic acid | C5H8O4 | CID 6326324 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis of 2-Acetoxypropanoic Acid: An Application
Note and Experimental Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222636/docs#synthesis-of-2-acetoxypropanoic-
acid-an-application-note-and-experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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